Cas no 126-80-7 (Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-)

Disiloxane, 1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-, is a highly functionalized siloxane derivative. Its unique structure and functional groups confer significant advantages, including enhanced thermal stability, improved adhesion, and compatibility with various substrates. This compound is particularly suited for applications requiring resistance to thermal degradation and excellent mechanical properties.
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- structure
126-80-7 structure
Product Name:Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
CAS No:126-80-7
MF:C16H34O5Si2
MW:362.609167575836
MDL:MFCD00039672
CID:146878
PubChem ID:57647221
Update Time:2025-07-19

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
    • [dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silyl]oxy-dimethyl-[3-(oxiran-2-ylmethoxy)propyl]silane
    • 1 3-BIS(3-GLYCIDYLOXYPROPYL)TETRA- METHYLDISILOXANE
    • 1,3-BIS(3-GLYCIDOXYPROPYL)TETRAMETHYLDISILOXANE
    • 1,3-Bis(Glycidoxypropyl)Tetramethyldisiloxane
    • 1,3-Bis(3-glycidoxypropyl)-1,1,3,3-tetramethyldisiloxane
    • 1,3-BIS(3-GLYCIDYLOXYPROPYL)TETRAMETHYLDISILOXANE
    • 1,3-bis(glycidyloxypropyl)-1,1,3,3-tetramethyldisiloxane
    • 14845_ALDRICH
    • AC1L1UH0
    • Bis(3-glycidoxypropyl)tetramethyldisiloxane
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(3-(oxiranylmethoxy)propyl)-
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-bis[3-(oxiranylmethoxy)propyl]-
    • 1,1,3,3-tetramethyl-1,3-bis[3-(oxiranylmethoxy)propyl]-disiloxan
    • 1,3-bis[3-(2,3-epoxypropoxy)propyl]tetramethylsiloxane
    • 1,3-Bis[3-(2,3-epoxypropoxy)propyl]tetramethyldisiloxane
    • 1,3-Bis[3-(glycidyloxy)propyl]-1,1,3,3-tetramethyldisiloxane
    • 1,3-Di(3-glycidoxypropyl)-1,1,3,3-tetramethyldisiloxane
    • NSC 93976
    • 1,3-BIS-(3-GLYCIDYLOXYPROPYL)-TETRA-
    • Bis-(3-glycidyloxypropyl)-tetramethyldisiloxane
    • 1,3-Bis(3-glycidoxypropyl)-1,1,3,3-tetraMethyldi
    • 1 3-BIS(3-GLYCIDYLOXYPROPYL)TETRA-METHYLDISILOXANE
    • 1,3-Bis(3-glycidoxy propyl)-1,1,3,3-tetraMethyldisiloxane
    • 1,1,3,3-Tetramethyl-1,3-bis[3-glycidyloxypropyl]disiloxane
    • 1,1,3,3-Tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]disiloxane #
    • NSC93976
    • EC 204-803-9
    • Disiloxane,3-bis[3-(2,3-epoxypropoxy)propyl]-1,1,3,3-tetramethyl-
    • 1,3-Bis(3-(2,3-epoxypropoxy)propyl)-1,1,3,3-tetramethyldisiloxane
    • SCHEMBL329863
    • 1,3-epoxypropoxy)propyl]tetramethyldisiloxane
    • 1,1,3,3-tetramethyl-1,3-bis-(3-oxiranylmethoxy-propyl)-disiloxane
    • CB2405
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-bis(3-(2-oxiranylmethoxy)propyl)-
    • NS00041238
    • A901420
    • MFCD00039672
    • 1,3-Bis(3-(glycidyloxy)propyl)-1,1,3,3-tetramethyldisiloxane
    • 1,1,3,3-Tetramethyl-1,3-bis(3-(oxiran-2-ylmethoxy)propyl)disiloxane
    • 126-80-7
    • DTXSID80883318
    • CS-0443665
    • Disiloxane,1,3,3-tetramethyl-1,3-bis[3-(oxiranylmethoxy)propyl]-
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
    • AKOS016013018
    • 1,3-Bis(3-(2,3-epoxypropoxy)-propyl)tetramethyldisiloxane
    • MFIBZDZRPYQXOM-UHFFFAOYSA-N
    • 1,3-Bis(3-glycidyloxypropyl)tetramethyldisiloxane, >=95.0% (GC)
    • Bis (glycidoxypropyl) tetramethyldisiloxane
    • 1,3-Bis(3-(2,3-epoxypropoxy)propyl)tetramethyldisiloxane
    • Disiloxane, 1,3-bis[3-(2,3-epoxypropoxy)propyl]-1,1,3,3-tetramethyl-
    • NSC-93976
    • EINECS 204-803-9
    • S01825
    • 6,6,8,8-tetramethyl-1,13-bis(oxiran-2-yl)-2,7,12-trioxa-6,8-disilatridecane
    • Disiloxane, 1,3-bis(3-(2,3-epoxypropoxy)propyl)-1,1,3,3-tetramethyl-
    • 1,1,3,3-Tetramethyl-1,3-bis(3-glycidyloxypropyl)disiloxane
    • FT-0631737
    • 1,1,3,3-Tetramethyl-1
    • DB-041840
    • G67660
    • MDL： MFCD00039672
    • Inchi： 1S/C16H34O5Si2/c1-22(2,9-5-7-17-11-15-13-19-15)21-23(3,4)10-6-8-18-12-16-14-20-16/h15-16H,5-14H2,1-4H3
    • InChI Key： MFIBZDZRPYQXOM-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(CCCOCC1CO1)O[Si](C)(C)CCCOCC1CO1

Computed Properties

  • Exact Mass: 362.19400
  • Monoisotopic Mass: 362.194477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.8

Experimental Properties

  • Density: 0.996 g/mL at 20 °C(lit.)
  • Melting Point: <0°C
  • Boiling Point: 184 °C/2 mmHg(lit.)
  • Flash Point: Fahrenheit: 302 ° f
    Celsius: 150 ° c
  • Refractive Index: n20/D 1.452
  • PSA: 52.75000
  • LogP: 3.02420
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Risk Phrases：R36/37/38
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
14845-100ML-F
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 ≥95.0% (GC)
100ML
 ￥2347.82 2022-02-24
abcr
AB110856-25 g
1,3-Bis(glycidoxypropyl)tetramethyldisiloxane, 97%; .
 126-80-7 97%
25 g
 €56.00 2023-07-20
abcr
AB110856-100 g
1,3-Bis(glycidoxypropyl)tetramethyldisiloxane, 97%; .
 126-80-7 97%
100 g
 €197.00 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84905-100g
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 95%
100g
 ¥808.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84905-5g
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 95%
5g
 ¥138.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X84905-25g
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 95%
25g
 ¥318.0 2023-09-05
Fluorochem
S01825-25g
1,3-Bis(3-glycidoxypropyl)tetramethyldisiloxane
 126-80-7 95%
25g
 ￡20.00 2022-02-28
Fluorochem
S01825-100g
1,3-Bis(3-glycidoxypropyl)tetramethyldisiloxane
 126-80-7 95%
100g
 ￡65.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B302317-5g
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 95%
5g
 ¥168.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B302317-25g
Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-
 126-80-7 95%
25g
 ¥381.90 2023-09-04

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:126-80-7)1,3-bis(3-glycidoxypropyl)tetramethyldisiloxane
Order Number:sfd20260
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:126-80-7)1,3-bis(3-glycidoxypropyl)tetramethyldisiloxane
Order Number:LE8671
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com

Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]- Related Literature

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126-80-7 (Disiloxane,1,1,3,3-tetramethyl-1,3-bis[3-(2-oxiranylmethoxy)propyl]-) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:126-80-7)1,3-bis(3-glycidoxypropyl)tetramethyldisiloxane
sfd20260
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:126-80-7)1,3-bis(3-glycidoxypropyl)tetramethyldisiloxane
LE8671
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email